Cas no 128473-05-2 (2,3,4-Tri-O-acetyl-b-L-fucopyranosyl dibenzyl phosphate)

• Product Name: 2,3,4-Tri-O-acetyl-b-L-fucopyranosyl dibenzyl phosphate
• CAS No: 128473-05-2
• MF: C₂₆H₃₁O₁₁P
• MW: 550.49150967598
• CID: 2170045
• Update Time: 2025-10-28

2,3,4-Tri-O-acetyl-b-L-fucopyranosyl dibenzyl phosphate Chemical and Physical Properties

Names and Identifiers

• dibenzyl 2,3,4-tri-O-acetyl-β-L-fucopyranosyl phosphate
• 6-Deoxy-beta-L-galactopyranose 2,3,4-triacetate 1-[bis(phenylmethyl) phosphate]
• 6-Deoxy-beta-L-galactopyranose 1-(phosphoric acid dibenzyl)2,3,4-triacetate
• [(2S,3R,4R,5S,6R)-4,5-Diacetyloxy-6-bis(phenylmethoxy)phosphoryloxy-2-methyloxan-3-yl] acetate
• 2,3,4-Tri-O-acetyl-b-L-fucopyranosyl dibenzyl phosphate

• Inchi： 1S/C26H31O11P/c1-17-23(34-18(2)27)24(35-19(3)28)25(36-20(4)29)26(33-17)37-38(30,31-15-21-11-7-5-8-12-21)32-16-22-13-9-6-10-14-22/h5-14,17,23-26H,15-16H2,1-4H3/t17-,23+,24+,25-,26+/m0/s1
• InChI Key： WWYNWTIPOHXJOT-WPDUGNQISA-N
• SMILES： P(=O)(OCC1C=CC=CC=1)(OCC1C=CC=CC=1)O[C@@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 14
• Complexity: 811
• Topological Polar Surface Area: 133

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),

Additional information on 2,3,4-Tri-O-acetyl-b-L-fucopyranosyl dibenzyl phosphate

Introduction to 2,3,4-Tri-O-acetyl-β-L-fucopyranosyl dibenzyl phosphate (CAS No. 128473-05-2)

2,3,4-Tri-O-acetyl-β-L-fucopyranosyl dibenzyl phosphate (CAS No. 128473-05-2) is a specialized carbohydrate derivative that has garnered significant attention in the field of glycoscience and pharmaceutical chemistry. This compound, featuring a β-L-fucopyranosyl core modified with tri-O-acetyl groups and terminated with dibenzyl phosphate residues, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic biology and drug development.

The chemical structure of this compound is characterized by its fucopyranose backbone, which is a six-carbon sugar molecule with a pyranose ring configuration. The tri-O-acetyl modification at the 2, 3, and 4 positions enhances the stability and reactivity of the fucose unit, making it more amenable to further chemical transformations. The presence of dibenzyl phosphate side groups introduces a phosphoryl moiety, which is often utilized in the synthesis of nucleotide analogs and other biologically active molecules.

In recent years, there has been growing interest in fucosylated derivatives due to their diverse biological activities. Fucose is a rare sugar that plays a crucial role in cell recognition processes, immune responses, and the development of therapeutic agents. The acetylation of fucose residues not only improves solubility but also modulates its interactions with biological targets. This has led to extensive research into the synthesis and applications of acetylated fucosides in drug discovery.

One of the most compelling aspects of 2,3,4-Tri-O-acetyl-β-L-fucopyranosyl dibenzyl phosphate is its utility as a building block for more complex glycosidic structures. The dibenzyl phosphate group provides a handle for further functionalization via phosphorus chemistry, enabling the construction of glycosaminoglycans (GAGs), polysaccharides, and other carbohydrate-based therapeutics. These derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases.

Recent studies have highlighted the potential of this compound in the development of novel antiviral agents. Fucosylated glycans are known to be involved in viral binding and entry mechanisms, making them attractive targets for therapeutic intervention. For instance, modifications to fucose residues have been shown to enhance the efficacy of antiviral drugs by interfering with viral glycosylation pathways. The synthetic accessibility of 2,3,4-Tri-O-acetyl-β-L-fucopyranosyl dibenzyl phosphate has facilitated the rapid design and testing of such compounds.

The pharmaceutical industry has also explored this compound as a precursor for enzyme inhibitors. Enzymes such as fucosidases play a critical role in glycosylation processes and are implicated in various diseases. By designing inhibitors that target these enzymes using fucosylated scaffolds like 2,3,4-Tri-O-acetyl-β-L-fucopyranosyl dibenzyl phosphate, researchers aim to develop treatments for conditions such as lysosomal storage disorders. The acetylated and phosphorylated groups provide specific interactions with enzyme active sites, enhancing binding affinity.

In addition to its pharmaceutical applications, this compound has found utility in diagnostic chemistry. Fucosylated glycans are abundant on cell surfaces and can serve as biomarkers for various diseases. By synthesizing derivatives like 2,3,4-Tri-O-acetyl-β-L-fucopyranosyl dibenzyl phosphate, scientists can develop probes for detecting these glycans in biological samples. Such probes are invaluable for early disease detection and monitoring treatment efficacy.

The synthesis of 2,3,4-Tri-O-acetyl-β-L-fucopyranosyl dibenzyl phosphate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of acetyl groups at specific positions demands careful selection of reagents and catalysts to ensure regioselectivity. Similarly, the attachment of the dibenzyl phosphate group requires expertise in phosphorus chemistry to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield.

The growing demand for specialized carbohydrate derivatives has spurred innovation in synthetic routes. Researchers are continually refining their methods to improve efficiency and sustainability. For example, biocatalytic approaches using engineered enzymes have been explored as alternatives to traditional chemical synthesis. These methods offer advantages such as milder reaction conditions and reduced waste generation.

The future prospects for 2,3,4-Tri-O-acetyl-β-L-fucopyranosyl dibenzyl phosphate are promising given its versatility as a synthetic intermediate. As our understanding of glycoscience advances, new applications for this compound are likely to emerge. Collaborative efforts between chemists、biologists、and pharmacologists will be essential in harnessing its full potential for therapeutic development.